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Compound of Interest

Compound Name: MDCC

Cat. No.: B140785

Welcome to the technical support center for MDCC labeling. This guide provides detailed
answers to frequently asked questions and troubleshooting advice to help you optimize your
MDCC (N-[2-(1-maleimidyl)ethyl]-7-(diethylamino)coumarin-3-carboxamide) labeling
experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the chemical principle behind MDCC labeling?

MDCC is a thiol-reactive fluorescent probe.[1] Its maleimide group specifically reacts with the
sulthydryl (thiol) group of a cysteine residue through a Michael-type addition reaction. This
forms a stable, covalent thioether bond, attaching the environmentally sensitive coumarin
fluorophore to the protein of interest.[1] The fluorescence of MDCC is highly sensitive to its
local environment, often exhibiting significant changes in intensity and emission wavelength
upon protein conformational changes, making it an excellent probe for studying protein
dynamics.[2][3][4]
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Protein-SH
(Reduced Cysteine)

Labeled Protein

Michael Addition (Stable Thioether Bond)
(pH ~7.0)
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Problem Encountered

Was protein fully reduced Was excess dye removed

e -
and reducing agent removed? (e.9., SEC, dialysis)? Is dye:protein ratio too high

Was dye handled correctly Are blocking agents Is buffer optimal for
(fresh, protected from light/moisture)? (e.g., BSA, Tween-20) used? protein stability (pH, salt)?

Is the cysteine residue accessible?

Troubleshooting Workflow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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